![molecular formula C20H17N3O2 B4020876 4-[(phenylacetyl)amino]-N-2-pyridinylbenzamide](/img/structure/B4020876.png)
4-[(phenylacetyl)amino]-N-2-pyridinylbenzamide
Description
The compound 4-[(phenylacetyl)amino]-N-2-pyridinylbenzamide belongs to a class of organic molecules characterized by their complex structure, incorporating functionalities such as amide, pyridine, and benzene rings. This structural composition suggests potential for diverse chemical reactions and properties, relevant in various scientific fields, including organic chemistry and pharmacology.
Synthesis Analysis
Synthetic strategies for compounds similar to 4-[(phenylacetyl)amino]-N-2-pyridinylbenzamide often involve multistep synthesis routes. For example, compounds with related structures have been synthesized through condensation reactions between phenylacetonitrile and various aldehydes, demonstrating the importance of selecting appropriate starting materials and conditions to achieve the desired compound with high purity and yield (Percino et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds akin to 4-[(phenylacetyl)amino]-N-2-pyridinylbenzamide often reveals intricate details about their electronic distribution and conformational dynamics. Studies using X-ray crystallography and spectroscopic methods like NMR and IR have elucidated the planar geometries and the electron-rich environments of similar compounds, offering insights into their reactive sites and stability (Yip et al., 2000).
properties
IUPAC Name |
4-[(2-phenylacetyl)amino]-N-pyridin-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O2/c24-19(14-15-6-2-1-3-7-15)22-17-11-9-16(10-12-17)20(25)23-18-8-4-5-13-21-18/h1-13H,14H2,(H,22,24)(H,21,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGCJFDMUGJLGND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 7169660 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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